Cas no 62702-23-2 (4-Cyclooctene-1,1-dicarboxylic acid, dimethyl ester)

4-Cyclooctene-1,1-dicarboxylic acid, dimethyl ester structure
62702-23-2 structure
Product Name:4-Cyclooctene-1,1-dicarboxylic acid, dimethyl ester
CAS No:62702-23-2
MF:C12H18O4
MW:226.268924236298
CID:434719
PubChem ID:71383687
Update Time:2025-04-19

4-Cyclooctene-1,1-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclooctene-1,1-dicarboxylic acid, dimethyl ester
    • dimethyl cyclooct-4-ene-1,1-dicarboxylate
    • DTXSID50805986
    • 62702-23-2
    • Inchi: 1S/C12H18O4/c1-15-10(13)12(11(14)16-2)8-6-4-3-5-7-9-12/h3-4H,5-9H2,1-2H3
    • InChI Key: MQXABWKLNXOHIE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C(=O)OC)CCC=CCCC1)=O

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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